Cas no 21703-54-8 (6-chloro-2-hydrazinyl-4-methylquinoline)

• Product Name: 6-chloro-2-hydrazinyl-4-methylquinoline
• CAS No: 21703-54-8
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 287709
• PubChem ID: 2565934
• Update Time: 2025-04-19

6-chloro-2-hydrazinyl-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline,6-chloro-2-hydrazinyl-4-methyl-
• (6-chloro-4-methylquinolin-2-yl)hydrazine
• 6-CHLORO-2-HYDRAZINO-4-METHYLQUINOLINE
• 6-chloro-2-hydrazinyl-4-methylQuinoline
• 2-hydrazino-6-chloro-4-methylquinoline
• AC1M9VLV
• AC1Q2J5D
• CTK4E7526
• HMS1789D20
• SBB038657
• SR-01000060257
• SB70592
• F2124-0491
• AKOS000266894
• FT-0705020
• SMR000376548
• EN300-11369
• HMS2689L14
• DTXSID10368946
• 21703-54-8
• SR-01000060257-1
• CHEMBL1417248
• MLS000771995
• CS-0223042
• Z57044221
• 6-chloro-2-hydrazinyl-4-methylquinoline

• MDL： MFCD06254046
• Inchi： 1S/C10H10ClN3/c1-6-4-10(14-12)13-9-3-2-7(11)5-8(6)9/h2-5H,12H2,1H3,(H,13,14)
• InChI Key： DMGKVZOWCYLRCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C)C=C(NN)N=2

Computed Properties

• Exact Mass: 207.0565
• Monoisotopic Mass: 207.056325
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• XLogP3: 2.8

Experimental Properties

• Density: 1.369
• Boiling Point: 408.9°Cat760mmHg
• Flash Point: 201.1°C
• Refractive Index: 1.728
• PSA: 50.94